Cas no 42198-13-0 (1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-)

1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)- structure
42198-13-0 structure
Product Name:1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-
CAS No:42198-13-0
MF:C11H18N2
MW:178.274022579193
CID:831625
Update Time:2026-04-29

1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-PropanediaMine, 2-Methyl-N1-(3-Methylphenyl)-
    • 2-Methyl-N<sup>1</sup>-(3-methylphenyl)-1,2-propanediamine
    • 1,1-Dimethylindan-4-carbonsaeureethylester
    • 1,1-Dimethyl-N2-m-tolyl-aethandiyldiamin
    • 1,1-dimethyl-N2-m-tolyl-ethanediyldiamine
    • 1.1-Dimethyl-N2-m-tolyl-aethylendiamin
    • 1H-Indene-4-carboxylic acid, 2,3-dihydro-1,1-dimethyl-, ethyl ester
    • 2-Amino-1-m-toluidino-2-methyl-propan
    • AC1L25UD
    • Ethyl 1,1-dimethyl-4-indanecarboxylate
    • Ethyl 1,1-dimethylindan-4-carboxylate
    • Inchi: InChI=1S/C11H18N2/c1-9-5-4-6-10(7-9)13-8-11(2,3)12/h4-7,13H,8,12H2,1-3H3
    • InChI Key: YCZSWNXRZNABRR-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)NCC(C)(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
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